Cas no 1804030-35-0 (3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine
• CAS No: 1804030-35-0
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 4910981
• Update Time: 2025-09-27

3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F4N3O/c9-1-4-3-15-7(16-8(10,11)12)6(14)5(4)2-13/h3H,1,14H2
• InChI Key： ZYOKMNPDXKHELT-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(=C1C#N)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine

3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No 1804030-35-0, known as 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative exhibits unique structural and functional properties, making it a valuable compound for various applications.

Pyridine derivatives have long been recognized for their versatility in chemical synthesis and their ability to participate in a wide range of chemical reactions. The presence of multiple functional groups in 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine further enhances its reactivity and utility. The amino group (-NH₂) at position 3, the cyano group (-CN) at position 4, the fluoromethyl group (-CH₂F) at position 5, and the trifluoromethoxy group (-OCF₃) at position 2 create a complex interplay of electronic effects that influence the compound's chemical behavior.

Recent studies have highlighted the potential of 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine in drug discovery. Its structural features make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. For instance, the trifluoromethoxy group is known to impart high lipophilicity, which can enhance drug absorption and bioavailability. Similarly, the cyano and amino groups can serve as sites for further functionalization, enabling the creation of derivatives with tailored biological activities.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The presence of electron-withdrawing groups like -CN and -OCF₃ can significantly influence the electronic properties of materials, making this compound a potential candidate for use in organic electronics or advanced materials development. Researchers are exploring its role in creating novel semiconducting materials or high-performance polymers.

The synthesis of 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine involves a series of intricate chemical transformations. Starting from pyridine precursors, chemists employ multi-step reactions to introduce the various functional groups at specific positions on the ring. The introduction of the trifluoromethoxy group, for example, typically requires specialized reagents and reaction conditions to ensure high yields and purity.

One of the most recent breakthroughs involving this compound is its use in asymmetric catalysis. The unique electronic environment created by its functional groups allows for highly selective catalytic reactions, which are crucial in producing enantiomerically pure compounds—a requirement in many pharmaceutical applications.

Furthermore, computational studies have provided deeper insights into the molecular properties of 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine. Advanced quantum mechanical calculations have revealed its electronic structure, which is essential for understanding its reactivity and stability under various conditions. These studies are paving the way for more efficient synthetic routes and improved material properties.

In conclusion, 3-Amino-4-cyano-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No 1804030-35-0) stands out as a versatile and multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in chemistry, pharmacology, and materials science.